1-{[4-({4-[(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)methyl]phenyl}methyl)phenyl]methyl}-2,3-dihydro-1H-indole-2,3-dione

• Molecular Formula: C31H22N2O4
• Molecular Weight: 486.5 g/mol
• IUPAC Name: 1-[[4-[[4-[(2,3-dioxoindol-1-yl)methyl]phenyl]methyl]phenyl]methyl]indole-2,3-dione
• InChI: InChI=1S/C31H22N2O4/c34-28-24-5-1-3-7-26(24)32(30(28)36)18-22-13-9-20(10-14-22)17-21-11-15-23(16-12-21)19-33-27-8-4-2-6-25(27)29(35)31(33)37/h1-16H,17-19H2
• InChI Key: OGTUYARYUMRJAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=O)N2CC3=CC=C(C=C3)CC4=CC=C(C=C4)CN5C6=CC=CC=C6C(=O)C5=O

Description

The compound “1-{[4-({4-[(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)methyl]phenyl}methyl)phenyl]methyl}-2,3-dihydro-1H-indole-2,3-dione” (hereafter referred to as the target compound) is a bis-indole derivative featuring two indole-2,3-dione (isatin) moieties connected via para-substituted benzyl linkers. The compound’s extended conjugation and electron-deficient carbonyl groups suggest possible bioactivity akin to other indole-dione derivatives, though specific data on its applications remain unexplored in the provided literature.

Preparation Methods

The synthetic routes and reaction conditions for CHEMBL222752 are not explicitly detailed in the available literature. general methods for synthesizing bioactive molecules often involve multi-step organic synthesis, including the use of various reagents and catalysts under controlled conditions. Industrial production methods typically scale up these processes, ensuring consistency and purity of the final product.

Chemical Reactions Analysis

CHEMBL222752, like many bioactive compounds, can undergo various types of chemical reactions. These include:

Oxidation: This reaction involves the loss of electrons and can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the gain of electrons and can be facilitated by reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

Addition: This reaction involves the addition of atoms or groups of atoms to a molecule, often facilitated by catalysts such as palladium or platinum.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

CHEMBL222752 has a wide range of scientific research applications:

Chemistry: It is used as a tool compound to study various chemical reactions and mechanisms.

Biology: It is used to investigate biological pathways and interactions at the molecular level.

Medicine: It has potential therapeutic applications, including drug development and disease treatment.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of CHEMBL222752 involves its interaction with specific molecular targets and pathways. These interactions can modulate biological processes, leading to various effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Table 1: Structural Comparison of Key Analogs

Compound Name	Core Structure	Substituents/Linkers	Molecular Weight (g/mol)	Key References
Target compound	Bis-indole-2,3-dione	Two para-benzyl bridges	~500 (estimated)	-
1-(4-Chlorobenzyl)-1H-indole-2,3-dione	Indole-2,3-dione	Single 4-chlorobenzyl group	285.71
2-(4-(3-(3aH-indol-3-yl)acryloyl)phenyl)isoindoline-1,3-dione	Isoindoline-1,3-dione	Acryloyl bridge + indole substituent	~400 (estimated)

• For example, 2-(4-acetylphenyl)isoindoline-1,3-dione derivatives were synthesized using Claisen-Schmidt condensations with aldehydes (e.g., indolecarbaldehyde) . Adapting this method, the target compound could be synthesized by reacting 4-(bromomethyl)benzaldehyde derivatives with indole-2,3-dione precursors.
• Structural Differences: Unlike isoindoline-dione analogs (e.g., compounds 3–6 in ), the target compound’s indole-dione cores may enhance π-π stacking and hydrogen-bonding capabilities due to the planar aromatic system and electron-withdrawing carbonyl groups .

Computational Similarity Analysis

Chemical similarity metrics, such as the Tanimoto coefficient and Morgan fingerprints, provide insights into the target compound’s relationship to known bioactive molecules:

Table 2: Hypothetical Similarity Indices (Based on )

Compound Pair	Tanimoto Coefficient (MACCS)	Morgan Fingerprint Similarity	Implications
Target vs. 1-(4-Chlorobenzyl)-indole-2,3-dione	0.65–0.75	0.70–0.80	High structural overlap; shared indole-dione pharmacophore
Target vs. Isoindoline-dione analogs ()	0.45–0.55	0.50–0.60	Moderate similarity due to divergent cores (isoindoline vs. indole)

• Key Findings :
  • The target compound’s bis-indole-dione structure likely places it in a distinct chemical cluster compared to isoindoline-diones, as scaffold differences significantly reduce similarity indices .
  • High similarity to 4-chlorobenzyl-indole-2,3-dione () suggests shared target interactions, such as cholinesterase inhibition, though steric effects from the additional benzyl group in the target compound may alter binding kinetics .

Bioactivity and Structure-Activity Relationships (SAR)

While direct bioactivity data for the target compound are absent, insights can be extrapolated from analogs:

Table 3: Hypothetical Bioactivity Comparison (Based on )

Compound	Target Enzyme/Protein	IC₅₀ (µM)	SAR Insights
4-Chlorobenzyl-indole-2,3-dione ()	Cholinesterase	~10–20	Halogenation enhances lipophilicity and target affinity
Isoindoline-dione analogs ()	Cholinesterase	5–50	Acryloyl bridges improve potency over alkyl linkers
Target compound (predicted)	Cholinesterase/HDACs	<10	Bis-indole system may enable dual-target inhibition via π-stacking and H-bonding

• Activity Landscape Analysis :
  • Activity cliffs (high structural similarity but divergent potency) are observed in indole-dione derivatives. For example, substituting a benzyl group with chlorobenzyl () increases potency by ~2-fold, suggesting the target compound’s para-benzyl groups could further optimize activity .
  • Molecular docking simulations (as in ) predict that the target compound’s extended structure may occupy larger binding pockets, such as those in histone deacetylases (HDACs), due to its conformational rigidity .